Cas no 606134-93-4 (1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine)

1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine structure
606134-93-4 structure
Product Name:1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine
CAS No:606134-93-4
MF:C21H23N3O2S
MW:381.491223573685
CID:953163
PubChem ID:1460405
Update Time:2025-04-19

1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[(4-methylphenyl)sulfonyl]-4-(5-phenyl-1H-pyrazol-3-yl)- (9CI)
    • Piperidine,1-[(4-methylphenyl)sulfonyl]-4-(5-phenyl-1H-pyrazol-3-yl)-(9ci)
    • 606134-93-4
    • DB-288794
    • PIPERIDINE, 1-[(4-METHYLPHENYL)SULFONYL]-4-(5-PHENYL-1H-PYRAZOL-3-YL)-
    • 1-(4-methylphenyl)sulfonyl-4-(3-phenyl-1H-pyrazol-5-yl)piperidine
    • Inchi: 1S/C21H23N3O2S/c1-16-7-9-19(10-8-16)27(25,26)24-13-11-18(12-14-24)21-15-20(22-23-21)17-5-3-2-4-6-17/h2-10,15,18H,11-14H2,1H3,(H,22,23)
    • InChI Key: CRRLQDLHJZGFRO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCC(C2=CC(C3C=CC=CC=3)=NN2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 381.151
  • Monoisotopic Mass: 381.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 74.4Ų
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.